Cas no 904500-32-9 ((2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one)

(2Z)-2-(3-Chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one is a synthetic benzofuran derivative with a well-defined molecular structure, characterized by a 3-chlorophenyl substituent and a hydroxyl group at the 6-position. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its rigid benzofuran core and functional group versatility. The presence of both electron-donating (hydroxy) and electron-withdrawing (chlorophenyl) groups enhances its reactivity in selective transformations. Its crystalline nature and moderate stability under standard conditions facilitate handling and purification. Research applications may include investigations into heterocyclic chemistry, ligand design, or bioactive compound development.
(2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one structure
904500-32-9 structure
Product Name:(2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one
CAS No:904500-32-9
MF:C16H11ClO3
MW:286.709743738174
CID:6336326
PubChem ID:8029644
Update Time:2025-10-30

(2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one
    • SR-01000910784
    • AKOS000270822
    • 2-[(3-chlorophenyl)methylene]-6-hydroxy-4-methylbenzo[b]furan-3-one
    • (2Z)-2-[(3-chlorophenyl)methylidene]-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one
    • F2106-0058
    • SR-01000910784-1
    • (2Z)-2-[(3-chlorophenyl)methylidene]-6-hydroxy-4-methyl-1-benzofuran-3-one
    • (Z)-2-(3-chlorobenzylidene)-6-hydroxy-4-methylbenzofuran-3(2H)-one
    • 904500-32-9
    • Inchi: 1S/C16H11ClO3/c1-9-5-12(18)8-13-15(9)16(19)14(20-13)7-10-3-2-4-11(17)6-10/h2-8,18H,1H3/b14-7-
    • InChI Key: LWPQQWPXDJLEMY-AUWJEWJLSA-N
    • SMILES: ClC1=CC=CC(=C1)/C=C1/C(C2C(C)=CC(=CC=2O/1)O)=O

Computed Properties

  • Exact Mass: 286.0396719g/mol
  • Monoisotopic Mass: 286.0396719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.5Ų

(2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one Pricemore >>

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Additional information on (2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one

The Chemical Compound CAS No. 904500-32-9: (2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one

(2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one, commonly referred to by its CAS number 904500-32-9, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique chemical properties and biological activities. The structure of this compound is characterized by a benzofuran ring system with a hydroxyl group at position 6, a methyl group at position 4, and a (3-chlorophenyl)methylene substituent at position 2. The (Z) configuration at the double bond further adds to its structural complexity and functional diversity.

The synthesis of CAS No. 904500-32-9 involves a multi-step process that typically begins with the preparation of the benzofuran skeleton. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels in the production of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. The introduction of the (3-chlorophenyl)methylene group is often achieved through a Claisen-Schmidt condensation reaction, which is well-documented in organic chemistry literature.

One of the most intriguing aspects of this compound is its potential in pharmacological applications. Studies have shown that benzofuran derivatives exhibit various bioactivities, including antioxidant, anti-inflammatory, and anticancer properties. In particular, (2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one has demonstrated promising results in preclinical models for its ability to inhibit certain enzymes associated with neurodegenerative diseases. This makes it a valuable candidate for further exploration in drug development.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their optical and electrical properties. The presence of the hydroxyl and methyl groups in its structure contributes to its ability to form hydrogen bonds and interact with other molecules, which is crucial for these applications.

The environmental impact of CAS No. 904500-32-9 is another area of interest for researchers. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and ecological effects of this compound is essential. Preliminary studies suggest that it undergoes rapid degradation under aerobic conditions, which reduces its persistence in the environment. However, further research is needed to fully assess its environmental footprint.

In conclusion, (2Z)-2-(3-chlorophenyl)methylidene-6-hydroxy-4-methyl-2,3-dihydro-1-benzofuran-3-one (CAS No. 904500-32

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